N-(4-fluoro-3-nitrophenyl)-3-methoxybenzamide

• IUPAC Name: N-(4-fluoro-3-nitrophenyl)-3-methoxybenzamide
• InChI: InChI=1S/C14H11FN2O4/c1-21-11-4-2-3-9(7-11)14(18)16-10-5-6-12(15)13(8-10)17(19)20/h2-8H,1H3,(H,16,18)
• InChI Key: VYBSZCORCFRQIW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NC2=CC(=C(C=C2)F)[N+](=O)[O-]
• Molecular Formula: C14H11FN2O4
• Molecular Weight: 290.25 g/mol

Description

N-(4-fluoro-3-nitrophenyl)-3-methoxybenzamide, also known as FNPA, is a chemical compound that has been extensively studied for its potential therapeutic applications. FNPA is a small molecule that is structurally similar to other compounds that have been shown to have anti-cancer and anti-inflammatory properties. In

Mechanism of Action

The exact mechanism of action of N-(4-fluoro-3-nitrophenyl)-3-methoxybenzamide is not well understood. However, it is believed to work by inhibiting certain enzymes that are involved in cancer cell growth and inflammation. N-(4-fluoro-3-nitrophenyl)-3-methoxybenzamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-(4-fluoro-3-nitrophenyl)-3-methoxybenzamide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of breast cancer cells in vitro and in vivo. N-(4-fluoro-3-nitrophenyl)-3-methoxybenzamide has also been shown to reduce inflammation in animal models of rheumatoid arthritis. In addition, N-(4-fluoro-3-nitrophenyl)-3-methoxybenzamide has been shown to have a low toxicity profile, which makes it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-fluoro-3-nitrophenyl)-3-methoxybenzamide is that it has been extensively studied in vitro and in vivo, which makes it a well-characterized compound for laboratory experiments. However, one limitation of N-(4-fluoro-3-nitrophenyl)-3-methoxybenzamide is that it is not yet approved for clinical use, which limits its potential applications in humans.

Future Directions

There are a number of future directions for research on N-(4-fluoro-3-nitrophenyl)-3-methoxybenzamide. One area of focus is the development of more potent and selective N-(4-fluoro-3-nitrophenyl)-3-methoxybenzamide analogs that could be used as therapeutic agents. Another area of focus is the study of the pharmacokinetics and pharmacodynamics of N-(4-fluoro-3-nitrophenyl)-3-methoxybenzamide, which could help to optimize dosing regimens and identify potential drug interactions. Additionally, further research is needed to better understand the mechanism of action of N-(4-fluoro-3-nitrophenyl)-3-methoxybenzamide, which could lead to the development of new therapeutic strategies for cancer and inflammatory diseases.

Scientific Research Applications

N-(4-fluoro-3-nitrophenyl)-3-methoxybenzamide has been studied extensively for its potential therapeutic applications. It has been shown to have anti-cancer properties, particularly against breast cancer cells. N-(4-fluoro-3-nitrophenyl)-3-methoxybenzamide has also been shown to have anti-inflammatory properties, which make it a potential treatment for inflammatory diseases such as rheumatoid arthritis.

Synthesis routes and methods

Procedure details

4-Fluoro-3-nitro-phenylamine was reacted with 3-methoxybenzoyl chloride according to the procedure of Example 256a substituting 3-methoxybenzoyl chloride for thiophene-2-carbonyl chloride to provide N-(4-Fluoro-3-nitro-phenyl)-3-methoxy-benzamide which was then reacted according to the procedures of Examples 256b and 256c to provide the title product.